Cas no 384-87-2 (2,4,6-Tribromo-3-(trifluoromethyl)phenol)

• Product Name: 2,4,6-Tribromo-3-(trifluoromethyl)phenol
• CAS No: 384-87-2
• MF: C₇H₂Br₃F₃O
• MW: 398.797390460968
• MDL: MFCD13195740
• CID: 857688
• PubChem ID: 22163250
• Update Time: 2025-10-29

2,4,6-Tribromo-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tribromo-3-(trifluoromethyl)phenol
• 2,4,6-Tribrom-3-trifluormethyl-phenol
• 2,4,6-tribromo-3-trifluoromethyl-phenol
• ACMC-209j0c
• AG-L-23145
• AK105579
• ANW-28906
• CTK4I0054
• KB-17146
• DB-364351
• G11622
• 384-87-2
• AKOS015834896
• MFCD13195740
• UJGDTIJKYXZZNR-UHFFFAOYSA-N
• BS-22799
• SCHEMBL10357215
• DTXSID30623064

• MDL： MFCD13195740
• Inchi： 1S/C7H2Br3F3O/c8-2-1-3(9)6(14)5(10)4(2)7(11,12)13/h1,14H
• InChI Key： UJGDTIJKYXZZNR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C(F)(F)F)Br)Br)O

Computed Properties

• Exact Mass: 397.75874g/mol
• Monoisotopic Mass: 395.76079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,4,6-Tribromo-3-(trifluoromethyl)phenol

Recent Advances in the Study of 2,4,6-Tribromo-3-(trifluoromethyl)phenol (CAS: 384-87-2)

2,4,6-Tribromo-3-(trifluoromethyl)phenol (CAS: 384-87-2) is a halogenated phenolic compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its utility in various domains, including medicinal chemistry and material science.

One of the key areas of research focuses on the compound's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,4,6-Tribromo-3-(trifluoromethyl)phenol exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membranes, a mechanism that could be leveraged to develop novel antibiotics.

In addition to its antimicrobial effects, recent investigations have highlighted the compound's potential as a building block for advanced materials. Researchers at the University of Tokyo reported in Advanced Materials (2024) that 2,4,6-Tribromo-3-(trifluoromethyl)phenol can be used to synthesize fluorinated polymers with exceptional thermal stability and chemical resistance. These polymers show promise for applications in high-performance coatings and electronic devices.

Another notable development is the exploration of the compound's role in organic synthesis. A 2024 paper in Organic Letters detailed a novel catalytic method for the selective debromination of 2,4,6-Tribromo-3-(trifluoromethyl)phenol, enabling the production of derivatives with tailored properties. This advancement opens new avenues for the design of specialized chemicals with applications in pharmaceuticals and agrochemicals.

Despite these promising findings, challenges remain in optimizing the compound's synthesis and scaling up production. A recent review in Chemical Reviews (2024) emphasized the need for greener synthetic routes to minimize environmental impact. Researchers are also investigating the compound's toxicity profile to ensure its safe use in biomedical applications.

In conclusion, 2,4,6-Tribromo-3-(trifluoromethyl)phenol (CAS: 384-87-2) represents a versatile compound with significant potential in antimicrobial therapy, material science, and organic synthesis. Ongoing research aims to address current limitations and unlock its full range of applications, making it a focal point in the field of chemical biology and pharmaceutical research.